2-Fluorooctadecanoic acid
Overview
Description
2-Fluorooctadecanoic acid is a fluorinated compound with the molecular formula C18H35FO2 and a molecular weight of 302.47 . It is commonly used in scientific research.
Molecular Structure Analysis
The IUPAC name for 2-Fluorooctadecanoic acid is 2-fluorooctadecanoic acid. Its InChI code is 1S/C18H35FO2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17(19)18(20)21/h17H,2-16H2,1H3,(H,20,21) .Physical And Chemical Properties Analysis
2-Fluorooctadecanoic acid has a melting point of 88-90 degrees Celsius .Scientific Research Applications
1. Wastewater Treatment Research
2-Fluorooctadecanoic acid, as part of the fluorochemical family, has been studied in the context of municipal wastewater treatment. Research by Schultz et al. (2006) in "Environmental science & technology" explored the mass flows of selected fluorochemicals, including similar compounds, in a wastewater treatment plant. Their findings indicated that conventional wastewater treatments might not be effective for the removal of certain fluorochemicals, highlighting the need for improved methods and the importance of understanding the behavior of such compounds in treatment processes (Schultz et al., 2006).
2. Chemical Synthesis and Organic Chemistry
The compound has relevance in organic chemistry and chemical synthesis. Planchenault et al. (1993) in "Tetrahedron" conducted a study focusing on the synthesis of non-phenolic bisbenzocyclooctadiene lignan lactones and aporphinic alkaloids, employing oxidative coupling in fluoro acid medium. This research demonstrates the utility of fluoro acids, including 2-Fluorooctadecanoic acid, in complex organic syntheses (Planchenault et al., 1993).
3. Bioconjugation and Radiolabeling
In the field of bioconjugation and radiolabeling, Marik et al. (2006) in "Bioconjugate chemistry" investigated the use of 2-[(18)F]fluoropropionic acid, a related fluorochemical, for labeling peptides for positron emission tomography (PET) imaging. This study suggests potential applications for 2-Fluorooctadecanoic acid in similar contexts, where its fluorinated nature may be utilized in advanced imaging techniques (Mařı́k et al., 2006).
4. Analytical Chemistry and Environmental Studies
Jewett and Ehrenkaufer (1983) in the "Journal of Fluorine Chemistry" explored the synthesis of difluoroamino carboxylic acids, indicating the diverse applications of fluorinated fatty acid analogs in analytical chemistry and environmental studies. These compounds, including 2-Fluorooctadecanoic acid, are significant for their unique properties in various analytical applications (Jewett & Ehrenkaufer, 1983).
5. Material Science and Surface Chemistry
Research in material science and surface chemistry has also shown interest in fluorochemicals. Vizuet et al. (2021) in the "Journal of the American Chemical Society" discussed the synthesis of metal-organic frameworks (MOFs) using 2-fluorobenzoic acid. This implies possible applications for structurally related compounds like 2-Fluorooctadecanoic acid in the development of novel MOFs with unique properties (Vizuet et al., 2021).
properties
IUPAC Name |
2-fluorooctadecanoic acid |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H35FO2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17(19)18(20)21/h17H,2-16H2,1H3,(H,20,21) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
LPSADWNZXPRGHM-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCCCCCCCCCCCCCC(C(=O)O)F |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H35FO2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20550274 |
Source
|
| Record name | 2-Fluorooctadecanoic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20550274 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
302.5 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-Fluorooctadecanoic acid | |
CAS RN |
1578-61-6 |
Source
|
| Record name | 2-Fluorooctadecanoic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20550274 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 2-fluorooctadecanoic acid | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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